Cas no 1796914-03-8 (Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate
• CAS No: 1796914-03-8
• MF: C₁₉H₂₄FN₃O₄
• MW: 377.40996837616
• CID: 5925227
• PubChem ID: 75453288
• Update Time: 2025-10-31

Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z1642274506
• tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate
• 1796914-03-8
• tert-butyl 3-[[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl]pyrrolidine-1-carboxylate
• AKOS033493993
• EN300-26600286
• Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate

• Inchi： 1S/C19H24FN3O4/c1-19(2,3)27-18(26)22-9-8-12(10-22)16(24)21-15-11-23(17(15)25)14-6-4-13(20)5-7-14/h4-7,12,15H,8-11H2,1-3H3,(H,21,24)
• InChI Key： BXEVWMBKBANAAQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(C1)NC(C1CN(C(=O)OC(C)(C)C)CC1)=O)=O

Computed Properties

• Exact Mass: 377.17508442g/mol
• Monoisotopic Mass: 377.17508442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79Ų

Additional information on Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate (CAS No. 1796914-03-8)

Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate, a compound with the CAS number 1796914-03-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group, combined with a complex heterocyclic system, makes it an intriguing candidate for further investigation.

The molecular structure of this compound encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The pyrrolidine ring is a common motif in many bioactive molecules, known for its ability to interact with biological targets in a specific manner. Additionally, the azetidinone moiety introduces a second heterocyclic component, which can enhance the compound's binding affinity and selectivity. The carbamoyl group further extends the molecular framework, providing additional sites for interaction with biological receptors.

The fluorine atom in the 4-fluorophenyl group is another critical feature of this compound. Fluorine substitution is frequently employed in medicinal chemistry to improve metabolic stability, binding affinity, and pharmacokinetic properties. This particular substitution may contribute to the compound's ability to evade enzymatic degradation and maintain prolonged activity within biological systems.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways associated with various diseases. Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate has been investigated for its potential role in modulating these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, pain management, and neurodegenerative disorders. These findings have prompted further research into its mechanism of action and therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the azetidinone ring is particularly challenging due to its strained three-membered structure. However, advances in synthetic methodologies have made it possible to construct such rings with increasing efficiency. The subsequent functionalization steps, including the incorporation of the carbamoyl group and the tert-butyl ester, further highlight the complexity of this synthetic process.

One of the most compelling aspects of Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate is its potential for structural modification. By varying substituents on different parts of the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility makes it an attractive scaffold for drug discovery efforts aimed at developing new therapies for unmet medical needs.

The use of computational modeling techniques has also played a crucial role in understanding the behavior of this compound both in vitro and in vivo. Molecular docking studies have been employed to predict how Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate interacts with target proteins. These simulations have provided valuable insights into its binding affinity and selectivity, guiding experimental efforts to optimize its design.

In conclusion, Tert-butyl 3-{[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]carbamoyl}pyrrolidine-1-carboxylate (CAS No. 1796914-03-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an exciting subject for future studies. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in the discovery and development of new medicines.